Cas no 2551118-68-2 (4-(2-Amino-1,1-difluoroethoxy)-3-methylbenzoic acid hydrochloride)

• Product Name: 4-(2-Amino-1,1-difluoroethoxy)-3-methylbenzoic acid hydrochloride
• CAS No: 2551118-68-2
• MF: C₁₀H₁₂ClF₂NO₃
• MW: 267.656989097595
• MDL: MFCD32874576
• CID: 5657851
• PubChem ID: 154814421
• Update Time: 2025-10-22

4-(2-Amino-1,1-difluoroethoxy)-3-methylbenzoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(2-amino-1,1-difluoroethoxy)-3-methylbenzoic acid hydrochloride
• 2551118-68-2
• Z4720876934
• EN300-27194055
• 4-(2-Amino-1,1-difluoroethoxy)-3-methylbenzoic acid hydrochloride

• MDL： MFCD32874576
• Inchi： 1S/C10H11F2NO3.ClH/c1-6-4-7(9(14)15)2-3-8(6)16-10(11,12)5-13;/h2-4H,5,13H2,1H3,(H,14,15);1H
• InChI Key： JWAYNKROMAMALI-UHFFFAOYSA-N
• SMILES： Cl.FC(CN)(OC1C=CC(C(=O)O)=CC=1C)F

Computed Properties

• Exact Mass: 267.0473773g/mol
• Monoisotopic Mass: 267.0473773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6Ų

Additional information on 4-(2-Amino-1,1-difluoroethoxy)-3-methylbenzoic acid hydrochloride

Introduction to 4-(2-Amino-1,1-difluoroethoxy)-3-methylbenzoic acid hydrochloride (CAS No. 2551118-68-2)

4-(2-Amino-1,1-difluoroethoxy)-3-methylbenzoic acid hydrochloride (CAS No. 2551118-68-2) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound is characterized by its unique structural features, including the presence of a difluoroethoxy group and an amino functionality, which contribute to its pharmacological properties.

The chemical structure of 4-(2-Amino-1,1-difluoroethoxy)-3-methylbenzoic acid hydrochloride consists of a benzene ring substituted with a methyl group at the 3-position and a difluoroethoxy group at the 4-position. The difluoroethoxy moiety is attached to the benzene ring via an ether linkage, and the amino group is present on the difluoroethyl chain. The hydrochloride salt form of this compound enhances its solubility and stability, making it suitable for various pharmaceutical formulations.

In terms of physical properties, 4-(2-Amino-1,1-difluoroethoxy)-3-methylbenzoic acid hydrochloride is a white crystalline solid with a molecular weight of approximately 279.7 g/mol. It is soluble in water and common organic solvents such as methanol and ethanol. The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

The pharmacological profile of 4-(2-Amino-1,1-difluoroethoxy)-3-methylbenzoic acid hydrochloride has been extensively studied in recent years. Research has shown that this compound possesses potent anti-inflammatory and analgesic properties, making it a promising candidate for the development of new therapeutic agents. Studies have demonstrated that the difluoroethoxy group plays a crucial role in modulating the biological activity of the compound, enhancing its efficacy and selectivity.

One of the key areas of research involving 4-(2-Amino-1,1-difluoroethoxy)-3-methylbenzoic acid hydrochloride is its potential use in the treatment of chronic pain conditions. Chronic pain is a significant healthcare challenge, affecting millions of people worldwide. Current treatments often have limited efficacy or are associated with severe side effects. Preclinical studies have shown that 4-(2-Amino-1,1-difluoroethoxy)-3-methylbenzoic acid hydrochloride exhibits robust analgesic effects in animal models of chronic pain, suggesting its potential as a novel therapeutic option.

In addition to its analgesic properties, 4-(2-Amino-1,1-difluoroethoxy)-3-methylbenzoic acid hydrochloride has also been investigated for its anti-inflammatory effects. Inflammation is a complex biological response involving various cellular and molecular mechanisms. The compound has been shown to inhibit key inflammatory mediators such as cytokines and chemokines, thereby reducing inflammation and associated tissue damage. These findings suggest that 4-(2-Amino-1,1-difluoroethoxy)-3-methylbenzoic acid hydrochloride could be beneficial in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The mechanism of action of 4-(2-Amino-1,1-difluoroethoxy)-3-methylbenzoic acid hydrochloride is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is the modulation of ion channels involved in pain signaling pathways. The compound may also interact with specific receptors or enzymes that play a role in inflammation and pain perception. Further research is needed to elucidate these mechanisms fully.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(2-Amino-1,1-difluoroethoxy)-3-methylbenzoic acid hydrochloride in human subjects. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and pharmacokinetic properties. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects or contraindications.

Beyond its therapeutic applications, 4-(2-Amino-1,1-difluoroethoxy)-3-methylbenzoic acid hydrochloride has also been explored as a tool for chemical biology research. Its unique structure makes it an excellent probe for studying biological processes related to pain and inflammation. Researchers are using this compound to investigate the roles of specific proteins and signaling pathways in these processes, which could lead to new insights into disease mechanisms.

In conclusion, 4-(2-Amino-1,1-difluoroethoxy)-3-methylbenzoic acid hydrochloride (CAS No. 2551118-68-2) is a promising compound with significant potential in pharmaceutical and medicinal chemistry. Its unique structural features contribute to its potent anti-inflammatory and analgesic properties, making it a valuable candidate for the development of new therapeutic agents. Ongoing research continues to uncover new aspects of its pharmacological profile and potential applications in both clinical settings and basic research.